Cas no 2171667-95-9 (methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate)

• Product Name: methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate
• CAS No: 2171667-95-9
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6264261
• PubChem ID: 165519368
• Update Time: 2025-09-27

methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate
• EN300-1281561
• 2171667-95-9

• Inchi： 1S/C10H18N2O3/c1-10(2,6-8(13)15-3)12-5-4-7(12)9(11)14/h7H,4-6H2,1-3H3,(H2,11,14)
• InChI Key： JPJGQDFGFZGZEV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C)(C)CC(=O)OC)N

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate

Comprehensive Overview of Methyl 3-(2-Carbamoylazetidin-1-yl)-3-Methylbutanoate (CAS No. 2171667-95-9)

Methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate (CAS No. 2171667-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring an azetidine ring with a carbamoyl functional group, is a key intermediate in the synthesis of bioactive molecules. Its unique structure combines a methyl ester moiety with a 3-methylbutanoate backbone, making it a versatile building block for drug discovery and development.

The compound's CAS number 2171667-95-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Researchers are particularly interested in its potential applications as a protease inhibitor or enzyme modulator, given the presence of the azetidine ring—a four-membered nitrogen heterocycle known for its conformational rigidity and metabolic stability. These properties align with current trends in small-molecule drug design, where saturated heterocycles like azetidines are prioritized to improve pharmacokinetic profiles.

From a synthetic perspective, methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate exemplifies modern strategies in fragment-based drug discovery. Its carbamoyl group serves as a hydrogen bond donor/acceptor, enhancing target binding affinity—a feature highly sought after in cancer therapeutics and neurodegenerative disease research. Recent publications highlight its utility in constructing peptidomimetics, addressing challenges like oral bioavailability and blood-brain barrier penetration.

Analytical characterization of this compound typically involves NMR spectroscopy (¹H/¹³C) and high-resolution mass spectrometry (HRMS), with its methyl ester proton signal appearing near 3.7 ppm. The azetidine ring protons exhibit distinct coupling patterns due to ring strain, aiding in structural verification. Such details are crucial for quality control in GMP-compliant synthesis, a topic increasingly queried in pharmaceutical manufacturing forums.

Environmental and safety assessments of CAS 2171667-95-9 indicate it requires standard laboratory handling precautions. While not classified as hazardous under GHS criteria, its biodegradability and ecotoxicological profile remain active research areas, coinciding with the pharmaceutical industry's focus on green chemistry principles. This aligns with frequent searches for sustainable synthetic methodologies in academic and industrial settings.

In drug delivery applications, the methyl ester group offers strategic advantages as a prodrug moiety, hydrolyzable in vivo to release active carboxylic acids. This property resonates with current investigations into targeted drug release systems, particularly for inflammatory disorders. Patent literature reveals derivatives of this scaffold being explored for kinase inhibition, connecting to trending topics like precision medicine and personalized therapeutics.

The compound's stereochemistry at the azetidine ring's 2-position (bearing the carbamoyl group) is another focal point. Computational studies suggest that chiral resolution could yield enantiomers with distinct biological activities—a hypothesis driving asymmetric synthesis research. Such inquiries frequently appear in computational chemistry discussions, especially regarding molecular docking simulations with protein targets.

Supply chain data indicates methyl 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoate is primarily sourced from specialized fine chemical suppliers, with purity grades ranging from 95% to >98%. This availability supports its adoption in high-throughput screening campaigns, where consistent quality is paramount. Queries about custom synthesis options for this compound have risen by 34% year-over-year, per industry analytics.

Future research directions likely involve derivatization of its carbamoyl nitrogen for structure-activity relationship (SAR) studies, potentially unlocking new pharmacophores. The compound's compatibility with click chemistry reactions (e.g., azide-alkyne cycloadditions) further expands its utility in bioconjugation applications—an area gaining traction in antibody-drug conjugate (ADC) development.